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Compound of Interest

Compound Name:
2-Amino-1-cyclopentene-1-

carbonitrile

Cat. No.: B031213 Get Quote

A Technical Guide to 2-Amino-1-cyclopentene-1-
carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Amino-1-cyclopentene-1-
carbonitrile, a pivotal intermediate in organic synthesis, particularly within the pharmaceutical

and agrochemical industries.

IUPAC Name: 2-aminocyclopent-1-ene-1-carbonitrile[1]

CAS Number: 2941-23-3[1][2][3][4][5][6][7]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-Amino-1-
cyclopentene-1-carbonitrile.
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Property Value Source

Molecular Formula C₆H₈N₂ [1][2][4][6]

Molecular Weight 108.14 g/mol [2][5]

Appearance
Off-white to white crystalline

solid
[4][5][8]

Melting Point 147-148 °C [6][7]

Boiling Point 321.2°C at 760 mmHg [6]

Density 1.1 ± 0.1 g/cm³ [6]

Solubility Slightly soluble in water. [4][7][9]

pKa 6.70 ± 0.20 (Predicted) [4]

Synthesis and Experimental Protocol
2-Amino-1-cyclopentene-1-carbonitrile is a crucial raw material and intermediate in the

synthesis of pharmaceuticals, agrochemicals, and dyestuffs.[7][9] A prevalent method for its

synthesis involves the base-catalyzed cyclization of adiponitrile.

Experimental Protocol: Synthesis from Adiponitrile
This protocol outlines a common laboratory-scale synthesis of 2-Amino-1-cyclopentene-1-
carbonitrile.

Materials:

Adiponitrile (hexanedinitrile)

Potassium tert-butoxide (or another strong base)

Anhydrous solvent (e.g., toluene, THF)

Methanol (for recrystallization)

Deionized water
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Standard laboratory glassware and equipment for inert atmosphere reactions

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet is charged with a solution of adiponitrile in an

anhydrous solvent.

Base Addition: The solution is cooled in an ice bath, and a solution of potassium tert-butoxide

in the same anhydrous solvent is added dropwise via the dropping funnel while maintaining

the temperature below 10°C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours to ensure the completion of the cyclization

reaction.

Workup: The reaction is quenched by the slow addition of deionized water. The organic layer

is separated, and the aqueous layer is extracted with a suitable organic solvent (e.g., ethyl

acetate). The combined organic extracts are washed with brine, dried over anhydrous

sodium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure to yield the crude product. The

crude solid is then recrystallized from a minimal amount of hot methanol to afford pure 2-
Amino-1-cyclopentene-1-carbonitrile as a crystalline solid.

Applications in Drug Development
2-Amino-1-cyclopentene-1-carbonitrile serves as a versatile building block in the synthesis

of a variety of heterocyclic compounds, which are prevalent in many classes of drugs.[8] Its

unique structure makes it highly reactive and adaptable for various synthetic pathways.[8]

Notably, this compound is a key intermediate in the synthesis of tacrine-huperzine A hybrids,

which have been investigated as acetylcholinesterase inhibitors for the potential treatment of

neurological disorders.[8][10] It is also used in the synthesis of Ipidacrine-d9, an isotopic

analog of ipidacrine, which is studied for the treatment of toxic cognitive disorders.[10]

Visualized Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis of 2-Amino-1-
cyclopentene-1-carbonitrile.

Synthesis Workflow for 2-Amino-1-cyclopentene-1-carbonitrile
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Caption: Synthesis workflow of 2-Amino-1-cyclopentene-1-carbonitrile.
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Safety and Handling
According to GHS hazard statements, 2-Amino-1-cyclopentene-1-carbonitrile is harmful if

swallowed, in contact with skin, or if inhaled.[2] It causes skin and serious eye irritation and

may cause respiratory irritation.[2] Appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work

should be conducted in a well-ventilated fume hood. It is incompatible with heat and strong

oxidizing agents.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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